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Compound of Interest

Compound Name: 1-Dehydroxy-23-deoxojessic acid

Cat. No.: B15130384 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for 1-Dehydroxy-23-deoxojessic acid, a cycloartane-type triterpene with

noted cytotoxic properties.[1] Due to the absence of a specific Safety Data Sheet (SDS) for this

compound, these guidelines are based on best practices for the disposal of cytotoxic and

research-grade organic acids.

Immediate Safety and Handling Precautions
Before beginning any procedure, it is crucial to handle 1-Dehydroxy-23-deoxojessic acid with

the appropriate personal protective equipment (PPE). This includes, but is not limited to:

Eye Protection: Safety goggles or glasses with side shields are mandatory to protect from

potential splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn to prevent

skin contact.[2][3]

Body Protection: A laboratory coat is essential to protect skin and clothing.

Respiratory Protection: Work should be conducted in a well-ventilated area or a fume hood

to avoid inhalation of any dust or aerosols.[4]
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Step-by-Step Disposal Protocol
The disposal of 1-Dehydroxy-23-deoxojessic acid must be managed as hazardous chemical

waste. Given its cytotoxic nature, it should not be disposed of down the drain or mixed with

general waste.

Segregation: Isolate waste containing 1-Dehydroxy-23-deoxojessic acid from other

chemical waste streams to prevent unintended reactions.[2] Specifically, it should be

categorized as a non-halogenated organic acid waste. Organic acids should be kept

separate from bases, oxidizing agents, and inorganic acids.[5][6]

Container Selection: Use a designated, compatible, and leak-proof container for waste

collection.[2][5][6] The container should be made of a material that will not react with the

organic acid and must have a secure, screw-top lid.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"1-Dehydroxy-23-deoxojessic acid," and any known hazard symbols (e.g., "Cytotoxic").[2]

[6] The label should also include the date of accumulation and the name of the generating

researcher or laboratory.

Accumulation: Store the sealed waste container in a designated, well-ventilated, and secure

area away from incompatible materials.[6] Do not overfill the container; leave at least 10%

headspace to allow for expansion.

Disposal Request: Once the container is ready for disposal, follow your institution's

established procedures for hazardous waste pickup. This typically involves contacting your

institution's Environmental Health and Safety (EH&S) department to arrange for collection by

a licensed hazardous waste disposal company.[6]

Quantitative Data Summary
As no specific SDS was located for 1-Dehydroxy-23-deoxojessic acid, quantitative data

regarding toxicity, flammability, and reactivity are not available. The following table presents

known physical and chemical properties.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15130384?utm_src=pdf-body
https://www.benchchem.com/product/b15130384?utm_src=pdf-body
https://www.solubilityofthings.com/safety-and-handling-organic-compounds-lab
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ehs.washington.edu/system/files/resources/OrganicAcids.docx
https://www.solubilityofthings.com/safety-and-handling-organic-compounds-lab
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ehs.washington.edu/system/files/resources/OrganicAcids.docx
https://www.benchchem.com/product/b15130384?utm_src=pdf-body
https://www.solubilityofthings.com/safety-and-handling-organic-compounds-lab
https://www.ehs.washington.edu/system/files/resources/OrganicAcids.docx
https://www.ehs.washington.edu/system/files/resources/OrganicAcids.docx
https://www.ehs.washington.edu/system/files/resources/OrganicAcids.docx
https://www.benchchem.com/product/b15130384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15130384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 149252-87-9

Molecular Formula C₃₁H₅₀O₃

Biological Activity
Cytotoxic against murine colon 26-L5 carcinoma

cells (EC₅₀ of 62.38 μM)[1]

Experimental Workflow and Diagrams
Disposal Workflow for 1-Dehydroxy-23-deoxojessic Acid

The following diagram illustrates the procedural flow for the safe disposal of 1-Dehydroxy-23-
deoxojessic acid.
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Caption: Disposal workflow for 1-Dehydroxy-23-deoxojessic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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